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Introduction
Alisertib (MLN8237) is a potent and selective, orally bioavailable inhibitor of Aurora A kinase

(AAK) with an IC50 of 1.2 nM in cell-free assays.[1][2][3] It exhibits over 200-fold selectivity for

Aurora A over the structurally related Aurora B kinase.[1][2] Aurora A kinase is a crucial

serine/threonine kinase that plays a significant role in mitotic progression, including centrosome

maturation and separation, and bipolar spindle assembly.[4][5][6] Overexpression of Aurora A is

linked to oncogenesis, making it a key therapeutic target in cancer research.[5] Alisertib's

mechanism of action involves binding to Aurora A, leading to mitotic spindle abnormalities, cell

cycle arrest, and ultimately inducing apoptosis and autophagy in cancer cells.[3][7] These

application notes provide detailed protocols for the preparation, storage, and handling of

Alisertib stock solutions for in vitro and in vivo research.

Quantitative Data Summary
The following tables summarize the key quantitative data for Alisertib solubility, storage, and

stability.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15580366#bc-rfq
https://www.selleckchem.com/products/alisertib-mln8237-aurora-a-kinase-inhibitor.html
https://www.apexbt.com/mln8237-alisertib.html
https://file.medchemexpress.com/batch_PDF/HY-10971/Alisertib-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/alisertib-mln8237-aurora-a-kinase-inhibitor.html
https://www.apexbt.com/mln8237-alisertib.html
https://en.wikipedia.org/wiki/Aurora_kinase_A
https://rupress.org/jcb/article/220/9/e202106128/212490/Aurora-A-kinase-activation-Different-means-to
https://www.apexbt.com/search/signaling%20pathways%20chromatin%20epigenetics%20aurora%20kinase?amnoroute
https://rupress.org/jcb/article/220/9/e202106128/212490/Aurora-A-kinase-activation-Different-means-to
https://file.medchemexpress.com/batch_PDF/HY-10971/Alisertib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Alisertib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Solubility of Alisertib

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL[1] 192.7 mM[1]
Use fresh, moisture-

free DMSO.[1]

DMSO ≥25.95 mg/mL[2] >10 mM[2]

Warming at 37°C

and/or sonication may

be required to achieve

higher concentrations.

[2]

DMSO 86.7 mg/mL[8] 167.08 mM[8]
Sonication is

recommended.[8]

DMSO 25 mg/mL[3] 48.18 mM[3]
Ultrasonic assistance

is needed.[3]

Water Insoluble[1] Insoluble[1]

Ethanol Insoluble[1] Insoluble[1]

Table 2: Storage and Stability of Alisertib

Form Storage Temperature Duration

Powder -20°C 3 years[1][3][8]

Powder 4°C 2 years[3]

In Solvent (e.g., DMSO) -80°C 1 year[1][3][8]

In Solvent (e.g., DMSO) -20°C 1 month[1] to 6 months[3]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

[1]
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Alisertib
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Alisertib stock solution in DMSO.

Materials:

Alisertib powder (MW: 518.92 g/mol )[3]

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Pre-warming: Before opening, allow the Alisertib vial to equilibrate to room temperature for at

least 20 minutes to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Alisertib powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.19 mg of Alisertib.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 518.92 g/mol = 0.00519 g = 5.19 mg

Dissolution: Add the appropriate volume of fresh DMSO to the Alisertib powder. For the

example above, add 1 mL of DMSO.
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Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If

solubility issues arise, gentle warming in a 37°C water bath for 10 minutes or brief sonication

can facilitate dissolution.[2]

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials. Store the aliquots at -80°C for long-term stability (up to 1 year).[1][3][8]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution into a cell

culture medium for treating cells.

Materials:

10 mM Alisertib stock solution in DMSO

Pre-warmed complete cell culture medium (e.g., RPMI 1640 or McCoy's 5A with 10% FBS)

[8][9]

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Alisertib stock solution at room temperature.

Serial Dilution (Recommended): To achieve accurate final concentrations (typically in the nM

to low µM range for Alisertib), it is best to perform serial dilutions.

Final Dilution: Directly add the required volume of the stock or intermediate dilution to the

pre-warmed cell culture medium to achieve the desired final concentration.

Example: To make 10 mL of media with a final Alisertib concentration of 100 nM:

Add 1 µL of the 10 mM stock solution to 10 mL of culture medium.
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Mixing: Mix immediately and thoroughly by gentle inversion or pipetting to ensure a

homogenous solution.

Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is

non-toxic to the cells, typically below 0.5%, and ideally below 0.1%.[10]

Application: Use the freshly prepared working solution to treat cells immediately. For long-

term experiments (e.g., >48-72 hours), it is advisable to refresh the medium with a freshly

diluted compound to maintain a consistent effective concentration.[10]

Visualizations
Workflow and Signaling Pathway Diagrams
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Workflow for Alisertib Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing and storing a concentrated Alisertib

stock solution and its subsequent dilution for experimental use.

Simplified Aurora A Kinase Signaling Pathway and Alisertib Inhibition
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Caption: A diagram showing the activation of Aurora A Kinase during mitosis and its inhibition

by Alisertib, leading to mitotic defects and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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